Cas no 1202805-30-8 ({1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-4-yl}methanol)

• Product Name: {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-4-yl}methanol
• CAS No: 1202805-30-8
• MF: C₁₆H₂₆BN₃O₃
• MW: 319.2069439888
• MDL: MFCD18382961
• CID: 2181771
• PubChem ID: 67180776
• Update Time: 2025-10-29

{1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)piperidin-4-yl)methanol
• {1-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]piperidin-4-yl}methanol
• (1-(5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrimidin-2-yl)piperidin-4-yl)methanol
• [1-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]piperidin-4-yl]methanol
• {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-4-yl}methanol

• MDL： MFCD18382961
• Inchi： 1S/C16H26BN3O3/c1-15(2)16(3,4)23-17(22-15)13-9-18-14(19-10-13)20-7-5-12(11-21)6-8-20/h9-10,12,21H,5-8,11H2,1-4H3
• InChI Key： NYJFWFRMNSUXNY-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=NC=2)N2CCC(CO)CC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 389
• Topological Polar Surface Area: 67.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-4-yl}methanol

Comprehensive Guide to {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-4-yl}methanol (CAS No. 1202805-30-8)

{1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-4-yl}methanol (CAS No. 1202805-30-8) is a highly specialized boron-containing compound that has garnered significant attention in pharmaceutical and materials science research. This piperidine-based derivative features a unique tetramethyl-1,3,2-dioxaborolane group, making it particularly valuable for Suzuki-Miyaura cross-coupling reactions and other organoboron chemistry applications.

The molecular structure of {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-4-yl}methanol combines a pyrimidine ring with a piperidine scaffold, offering versatile reactivity for drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors, given the prevalence of pyrimidine derivatives in modern therapeutics. The boronic ester functionality provides excellent stability while maintaining reactivity for various transformations.

Current market trends show growing demand for boron-containing pharmaceutical intermediates, with CAS 1202805-30-8 being increasingly referenced in patent applications. The compound's methanol substituent offers additional synthetic flexibility, allowing for further derivatization through standard hydroxyl group chemistry. This makes it particularly valuable for creating targeted drug delivery systems and bioconjugates.

From a synthetic chemistry perspective, {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-4-yl}methanol demonstrates excellent compatibility with palladium-catalyzed reactions, a feature that aligns with the pharmaceutical industry's shift toward greener synthetic methodologies. The tetramethyl-1,3,2-dioxaborolane protecting group enhances the compound's stability during storage and handling while remaining reactive under appropriate conditions.

Analytical characterization of CAS 1202805-30-8 typically involves advanced techniques such as NMR spectroscopy (particularly 11B NMR for boron analysis), mass spectrometry, and HPLC purity assessment. The compound generally appears as a white to off-white crystalline powder with good solubility in common organic solvents like DMSO, DMF, and dichloromethane.

In drug discovery applications, this boron-containing intermediate has shown promise in the development of protein kinase inhibitors, particularly those targeting tyrosine kinases and serine/threonine kinases. The pyrimidine core serves as an excellent hydrogen bond acceptor, while the piperidine ring contributes to molecular rigidity and bioavailability.

Recent scientific literature highlights the use of {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-4-yl}methanol in the synthesis of anticancer agents, with particular focus on its incorporation into small molecule therapeutics for precision medicine approaches. The compound's boronic ester group enables efficient bioconjugation strategies that are crucial for modern targeted therapies.

Quality control specifications for CAS 1202805-30-8 typically require ≥95% purity by HPLC analysis, with strict limits on residual solvents and heavy metals. Storage recommendations generally suggest keeping the material at 2-8°C under inert atmosphere for long-term stability, although the compound demonstrates reasonable stability at room temperature for short periods.

The growing importance of boron chemistry in medicinal chemistry has significantly increased the relevance of compounds like {1-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ylpiperidin-4-yl}methanol. Its unique combination of heterocyclic systems and organoboron functionality makes it a versatile intermediate for developing next-generation pharmaceuticals and advanced materials.

From a regulatory perspective, CAS 1202805-30-8 is not currently listed on any controlled substance schedules, making it accessible for legitimate research purposes. However, researchers should always consult local regulations regarding laboratory chemicals and maintain proper documentation for research compound acquisition and use.

Future research directions for this compound likely include exploration of its biological activity profile, optimization of its synthetic routes for scale-up, and investigation of its potential in PET tracer development (given the nuclear properties of boron-10). The compound's structural features position it well for continued investigation in medicinal chemistry and drug discovery programs worldwide.